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Compound of Interest

Compound Name: 2-Bromoethyl acrylate

Cat. No.: B1265556 Get Quote

A Technical Safety Guide to 2-Bromoethyl
Acrylate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 2-Bromoethyl
acrylate (CAS No. 4823-47-6), compiled from various Safety Data Sheets (SDS). It is intended

to serve as a technical guide for professionals handling this chemical in a laboratory or

research setting.

Chemical and Physical Properties
2-Bromoethyl acrylate is a colorless liquid used in the synthesis of other monomers and in the

development of curable and reactive polymers.[1][2][3] Its key physical and chemical properties

are summarized below. It is important to note that some data points, such as solubility and flash

point, show discrepancies across different sources.
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Property Value Source(s)

Molecular Formula C₅H₇BrO₂ [1][3][4]

Molecular Weight 179.01 g/mol [1][4][5]

Appearance Colorless Liquid [1][2][4][6]

Boiling Point
155 - 158 °C (311 - 316 °F) at

760 mmHg
[1][5]

188.1 °C at 760 mmHg [3]

Density 1.4581 g/cm³ at 25 °C (77 °F) [1][5]

1.457 g/cm³ [3]

Water Solubility < 1 mg/mL at 20.5 °C (68.9 °F) [1][5]

Insoluble [2][5]

Miscible [2][3][7]

Vapor Pressure 0.61 mmHg at 25 °C [3]

Flash Point Data not available [1][2][5][6][7]

67.6 °C [3]

Refractive Index 1.472 [3]

Hazard Identification and GHS Classification
2-Bromoethyl acrylate is classified as a hazardous substance. The primary hazards are

irritation to the skin, eyes, and respiratory system.[1][4][7]
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

GHS classification data

sourced from multiple reports.

[1][4][7]

The signal word for this chemical is Warning.[4] The acute and chronic health hazard is tissue

irritation.[1][2][5][6]

Stability and Reactivity
Understanding the stability and reactivity of 2-Bromoethyl acrylate is crucial for safe storage

and handling.

Reactivity Profile: As a brominated acrylic acid ester, it can react with acids, liberating heat.

[2][5] Vigorous, potentially ignitable reactions can occur with strong oxidizing acids.[2][5]

Heat is also generated upon interaction with caustic solutions.[2][5] Mixing with alkali metals

and hydrides can generate flammable hydrogen gas.[5]

Chemical Stability: The compound is sensitive to light and heat.[2] It is also designated as a

polymerizable substance, a reaction that can be initiated by heat.[5][8]

Incompatible Materials: Avoid contact with strong oxidizing agents, polymerizing agents,

peroxides, and bases.[2][7]

Experimental Protocols and Methodologies
The safety data presented in the source SDSs are typically based on standardized testing

protocols. However, the SDSs themselves do not provide detailed experimental methodologies.

The data is often aggregated from sources such as the National Toxicology Program (NTP) and
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notifications submitted to the European Chemicals Agency (ECHA) C&L Inventory.[1] For

detailed experimental protocols, users should consult the primary studies or regulatory bodies

referenced in the source safety data sheets. The toxicological properties have not been fully

investigated.[7]

Hazard and Response Workflow
The following diagram illustrates the logical workflow from potential exposure routes to the

recommended first aid response. This visualization serves as a quick reference for

understanding the immediate risks and actions required.

Routes of Exposure Associated Hazards Immediate First Aid

Inhalation Respiratory Tract Irritation

Skin Contact Skin Irritation

Eye Contact Serious Eye Irritation

Move to Fresh Air

Wash with Soap & Water

Flush Eyes with Water (20-30 min)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Hazard and First Aid Workflow for 2-Bromoethyl Acrylate Exposure.

Safe Handling, Storage, and Personal Protection
Strict adherence to handling and storage protocols is essential to minimize exposure risk.
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Precaution Type Recommendation Source(s)

Handling

Use only in well-ventilated

areas. Avoid contact with eyes,

skin, and clothing. Avoid

ingestion and inhalation.

[4][7]

Storage

Keep refrigerated and store in

a tightly closed container in a

dry, cool, well-ventilated place.

[1][4][5][7]

Engineering Controls

Facilities should be equipped

with eyewash stations and

safety showers. Ensure

adequate ventilation.

[7][8]

Eye/Face Protection

Wear tightly fitting safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.

[4][7]

Skin Protection
Wear impervious clothing and

protective gloves.
[4][7]

Respiratory Protection

For tasks like weighing or

diluting the neat chemical, use

a NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge.

[1][5]

Emergency and Spill Response
Prompt and appropriate action during an emergency can significantly mitigate harm.

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Eye Contact

First check for and remove any

contact lenses. Immediately

flush eyes with water or normal

saline for 20-30 minutes. Seek

immediate medical attention,

even if no symptoms develop.

[1][5][7]

Skin Contact

Immediately flood the affected

skin with water while removing

all contaminated clothing.

Gently wash the area

thoroughly with soap and

water. If irritation occurs, seek

immediate medical attention.

[1][5][7]

Inhalation

Immediately leave the

contaminated area and

breathe fresh air. If symptoms

like coughing or shortness of

breath develop, call a

physician.

[1][5][7]

Ingestion

DO NOT induce vomiting. If

the person is conscious, give

one or two glasses of water to

dilute the chemical and call a

hospital or poison control

center immediately.

[5]

Fire-Fighting and Spill Cleanup

Fire-Fighting: Fires can be controlled with a dry chemical, carbon dioxide, Halon

extinguisher, or alcohol-resistant foam.[1][4][5] Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective gear.[7] Hazardous combustion products

include carbon monoxide, carbon dioxide, and hydrogen bromide.[7]
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Spill Response: For small spills, remove all ignition sources.[1][5] Use absorbent paper to

pick up the liquid. Seal contaminated materials in a vapor-tight plastic bag for disposal.[1][5]

Wash the contaminated surface with 60-70% ethanol followed by a soap and water solution.

[1][5] Do not re-enter the area until it has been verified as clean by a safety officer.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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